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Compound of Interest

Compound Name: Dodicin hydrochloride

Cat. No.: B1195978

For: Researchers, scientists, and drug development professionals

Subject: Application of Dodicin hydrochloride in the research and development of agricultural
fungicides.

Introduction

Dodicin hydrochloride, the hydrochloride salt of Dodicin (N-(2-((2-
(dodecylamino)ethyl)amino)ethyl)glycine), is a compound with known bactericidal and
fungicidal properties.[1][2] While specific research on Dodicin hydrochloride as an agricultural
fungicide is limited, extensive data exists for the closely related guanidine fungicide, Dodine
(dodecylguanidine acetate). Dodine has a long history of use in controlling a variety of fungal
diseases on fruit and ornamental crops.[3][4][5][6] These notes provide a comprehensive
overview of the potential applications, mechanisms of action, and experimental protocols for
Dodicin hydrochloride, drawing heavily on the established research for Dodine as a
predictive model.

Chemical Properties
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Property Value Reference
N-(2-((2-
Chemical Name (dodecylamino)ethyl)amino)eth  [1]

yl)glycine hydrochloride

Molecular Formula C18H40CIN302 [3]
Molecular Weight 366.0 g/mol [3]
Synonyms Dodicin HCI, Tego 51 [3]

Anticipated Mechanism of Action

Based on studies of the related compound Dodine, Dodicin hydrochloride is presumed to
have a multi-faceted mechanism of action against fungal pathogens. The primary mode of
action is the inhibition of mitochondrial respiration, which leads to ATP depletion within the
fungal cell.[2] A secondary mechanism involves the disruption of the fungal plasma
membrane's integrity, causing depolarization and altered fluidity.[2] This dual action suggests
both protectant and curative (eradicant) properties.[7][8]
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Figure 1: Postulated mechanism of action for Dodicin hydrochloride.

Predicted Antifungal Spectrum of Activity

Drawing parallels from Dodine, Dodicin hydrochloride is expected to be effective against a
range of Ascomycetes and Basidiomycetes.[3] Key target pathogens would likely include those
responsible for significant crop diseases.
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Target Disease Pathogen Affected Crops Reference
Apple Scab Venturia inaequalis Apples, Pears [31[5]
Cherry Leaf Spot Blumeriella jaapii Cherries [6]119]
Brown Rot Monilinia fructicola Peaches, Cherries [3114]

Peacock Eye (Leaf

Venturia oleaginea Olives [10]
Spot)

. : . _ Pecans, Strawberries,
Foliar Diseases Various fungi [41[11]
Walnuts

Quantitative Efficacy Data (Based on Dodine)

The following table summarizes reported efficacy data for Dodine against key plant pathogenic
fungi. This data can serve as a benchmark for designing experiments with Dodicin
hydrochloride.

. . . Concentration/Dos
Fungal Species Efficacy Metric Reference
e

Venturia inaequalis Discriminatory Dose 0.2 pg/mL [5]

) Calculated from dose-
o ) ED50 (representative
Venturia inaequalis response curves [5]

isolates
) (0.001 to 1 pg/mL)

Minimum Inhibitory

Blumeriella jaapii Concentration (MIC) 0.05 - 400 pg/mL [9]
Range
Venturia oleaginea Field Application Rate 150 mi/hl [10]

Experimental Protocols

The following protocols are adapted from established methodologies for testing the efficacy of
fungicides like Dodine and can be applied to the study of Dodicin hydrochloride.
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1. In Vitro Antifungal Susceptibility Testing (MIC Determination)

This protocol determines the minimum inhibitory concentration (MIC) of Dodicin
hydrochloride against a target fungal pathogen.

e Materials:
o Dodicin hydrochloride
o Pure culture of the target fungus (e.g., Venturia inaequalis)
o Potato Dextrose Agar (PDA) or other suitable growth medium
o Sterile petri dishes
o Sterile distilled water
o Micropipettes
o Incubator
e Procedure:

o Prepare a stock solution of Dodicin hydrochloride in a suitable solvent (e.g., sterile
distilled water).

o Prepare PDA medium according to the manufacturer's instructions and autoclave.
o Allow the PDA to cool to approximately 45-50°C.

o In a sterile environment, add appropriate volumes of the Dodicin hydrochloride stock
solution to the molten PDA to achieve a range of final concentrations (e.g., 0.01, 0.1, 1,
10, 100 pg/mL). Also, prepare control plates with no fungicide.

o Pour the amended and control PDA into sterile petri dishes and allow them to solidify.

o From a fresh culture of the target fungus, take a mycelial plug (e.g., 5 mm diameter) from
the edge of an actively growing colony.
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o Place the mycelial plug, mycelium-side down, in the center of each prepared petri dish.
o Seal the plates and incubate at a suitable temperature (e.g., 20-25°C) in the dark.

o Measure the radial growth of the fungal colony daily until the colony in the control plate

reaches the edge of the dish.

o The MIC is the lowest concentration of Dodicin hydrochloride that completely inhibits

visible mycelial growth.
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Figure 2: Workflow for in vitro MIC determination.

2. In Vivo Protective Efficacy Trial (Orchard/Greenhouse)
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This protocol evaluates the ability of Dodicin hydrochloride to protect a host plant from fungal

infection.

o Materials:

(¢]

[¢]

[¢]

[e]

o

Dodicin hydrochloride formulation

Susceptible host plants (e.g., apple saplings for V. inaequalis)

Spore suspension of the target pathogen

Spraying equipment (e.g., handgun sprayer)

Controlled environment greenhouse or designated field plot

e Procedure:

[e]

Arrange plants in a randomized complete block design.[1]

Prepare spray solutions of Dodicin hydrochloride at various concentrations (e.g., half-
rate, full-rate, double-rate based on anticipated efficacy). Include a water-only control.

Apply the spray solutions to the plants until runoff, ensuring thorough coverage.[1]

Allow the foliage to dry completely.

Prepare a spore suspension of the target pathogen at a known concentration.

Inoculate the plants by spraying the spore suspension evenly over the foliage.

Maintain conditions of high humidity and optimal temperature to promote infection.

After a suitable incubation period (e.qg., 10-14 days), assess disease severity. This can be
done by counting the number of lesions per leaf or using a disease severity rating scale.

Calculate the percentage of disease control for each treatment relative to the untreated
control.
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Figure 3: Workflow for in vivo protective efficacy trial.

Resistance Management Considerations
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As with many fungicides, prolonged and exclusive use can lead to the development of resistant
fungal populations.[5] Research on Dodicin hydrochloride should include monitoring for shifts
in sensitivity in target pathogen populations. To mitigate resistance risk in potential future
applications, it would be advisable to:

o Use Dodicin hydrochloride as part of an integrated pest management (IPM) program.[3]
o Rotate its use with fungicides that have different modes of action.[3]

o Adhere to recommended application rates and timings.[8]

Conclusion

While direct research on the agricultural applications of Dodicin hydrochloride is not widely
available, the extensive data on the structurally similar fungicide Dodine provides a strong
foundation for initiating such research. The protocols and data presented here offer a starting
point for evaluating its efficacy, understanding its mode of action, and determining its potential
as a valuable tool in managing fungal diseases in agriculture. Further research is essential to
establish the specific activity spectrum and optimal use patterns for Dodicin hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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